Cas no 124883-64-3 (2-Amino(3-pyridinyl)methylenemalononitrile)

• Product Name: 2-Amino(3-pyridinyl)methylenemalononitrile
• CAS No: 124883-64-3
• MF: C₉H₆N₄
• MW: 170.170740604401
• MDL: MFCD00139195
• CID: 1069092
• PubChem ID: 2764008
• Update Time: 2025-06-14

2-Amino(3-pyridinyl)methylenemalononitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Amino(pyridin-3-yl)methylene)malononitrile
• 2-[Amino(3-pyridinyl)methylene]malononitrile
• AC1MC95D
• CTK7C4060
• HMS2640H23
• MolPort-002-345-094
• SBB088406
• MFCD00139195
• CHEMBL1422953
• MLS000694845
• SB54351
• 2-(amino(3-pyridinyl)methylene)malononitrile
• 124883-64-3
• 2-[amino(pyridin-3-yl)methylidene]propanedinitrile
• SMR000333160
• AKOS005070551
• DTXSID80377247
• 5C-005
• 2-Amino(3-pyridinyl)methylenemalononitrile

• MDL： MFCD00139195
• Inchi： 1S/C9H6N4/c10-4-8(5-11)9(12)7-2-1-3-13-6-7/h1-3,6H,12H2
• InChI Key： CJKUMZGYXZUNOY-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)/C(=C(\C#N)/C#N)/N

Computed Properties

• Exact Mass: 170.05938
• Monoisotopic Mass: 170.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Melting Point: 211-214°C
• PSA: 86.49

2-Amino(3-pyridinyl)methylenemalononitrile Security Information

• HazardClass：IRRITANT

Additional information on 2-Amino(3-pyridinyl)methylenemalononitrile

Recent Advances in the Study of 2-Amino(3-pyridinyl)methylenemalononitrile (CAS: 124883-64-3): A Comprehensive Research Brief

2-Amino(3-pyridinyl)methylenemalononitrile (CAS: 124883-64-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine and malononitrile moieties, has demonstrated promising potential in various applications, including drug discovery, material science, and chemical synthesis. Recent studies have focused on elucidating its molecular properties, biological activities, and synthetic utility, making it a subject of intense investigation.

One of the key areas of research has been the exploration of 2-Amino(3-pyridinyl)methylenemalononitrile as a building block for the synthesis of novel pharmacologically active compounds. Its unique structural features allow for diverse chemical modifications, enabling the development of derivatives with enhanced biological activities. Recent publications have highlighted its role in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, underscoring its versatility in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2-Amino(3-pyridinyl)methylenemalononitrile derivatives as potent inhibitors of protein kinases involved in cancer progression. The study utilized a combination of molecular docking, in vitro assays, and cell-based experiments to validate the inhibitory effects of these derivatives on specific kinase targets. The results indicated significant promise for further development into anticancer therapeutics.

Another notable advancement was reported in the field of antimicrobial research, where 2-Amino(3-pyridinyl)methylenemalononitrile-based compounds exhibited broad-spectrum activity against drug-resistant bacterial strains. The mechanism of action was linked to the disruption of bacterial cell wall synthesis, as revealed through detailed biochemical and structural studies. These findings open new avenues for addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent work has focused on optimizing the preparation of 2-Amino(3-pyridinyl)methylenemalononitrile and its derivatives. Innovative catalytic methods and green chemistry approaches have been developed to improve yield, selectivity, and sustainability. These advancements not only facilitate the large-scale production of the compound but also reduce the environmental impact of its synthesis.

Looking ahead, the potential applications of 2-Amino(3-pyridinyl)methylenemalononitrile continue to expand. Ongoing research is exploring its utility in materials science, particularly in the development of organic electronic materials and sensors. Additionally, its role in the design of targeted drug delivery systems is being investigated, with preliminary results showing promising outcomes.

In conclusion, 2-Amino(3-pyridinyl)methylenemalononitrile (CAS: 124883-64-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. The recent studies highlighted in this brief demonstrate its broad applicability and potential for significant contributions to multiple scientific domains. Continued research and development efforts are expected to further unlock its capabilities and translate these findings into practical applications.